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Compound of Interest

Compound Name: Direct Brown 115

Cat. No.: B1172288

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Direct Brown 115 (C.I. 30120; CAS No. 12239-29-1), a trisazo direct dye. A thorough
understanding of its solubility in various solvents is critical for its application in dyeing
processes, formulation, and quality control. This document summarizes available quantitative
solubility data, provides detailed experimental protocols for solubility determination, and
outlines the logical workflows for these procedures.

Introduction to Direct Brown 115

Direct Brown 115 is an anionic dyestuff characterized by its high affinity for cellulosic fibers
such as cotton, paper, and rayon.[1] As a member of the trisazo dye class, its molecular
structure contains three azo groups (—N=N-), which are responsible for its chromophoric
properties. The presence of sulfonic acid groups in its structure imparts water solubility,
allowing it to be applied directly to substrates from an aqueous solution.[1] It typically appears
as a brown to reddish-brown powder and is also used for coloring leather.[2][3]

Quantitative Solubility Data

Quantitative solubility data for Direct Brown 115 in a wide range of organic solvents is not
extensively available in publicly accessible literature. However, a specific data point for its
solubility in water has been reported.
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Table 1: Reported Solubility of Direct Brown 115

Solvent Temperature (°C) Solubility (g/L)

Water 20 35[1]

Note: Further empirical testing is required to determine the solubility of Direct Brown 115 in
other common laboratory solvents such as ethanol, methanol, dimethylformamide (DMF),
dimethyl sulfoxide (DMSQO), and acetone.

Experimental Protocols for Solubility Determination

To empower researchers to determine the solubility of Direct Brown 115 in solvents of interest,
two primary and robust experimental protocols are detailed below: the Gravimetric Method and
the Spectrophotometric Method.

Gravimetric Method

The gravimetric method is a fundamental technique for solubility determination based on the
direct measurement of the mass of the solute dissolved in a known quantity of solvent to create
a saturated solution.[4][5]

3.1.1 Detailed Methodology
o Preparation of a Saturated Solution:

o To approximately 50 mL of the desired solvent (e.g., ethanol, DMSO) in a conical flask,
add an excess amount of Direct Brown 115 powder.

o Continuously agitate the mixture using a magnetic stirrer or mechanical shaker at a
constant, controlled temperature for a predetermined period (e.g., 24-48 hours) to ensure
equilibrium is reached. The presence of undissolved dye at the bottom of the flask is
necessary to confirm saturation.[4]

o Separation of Saturated Solution:

o Cease agitation and allow the solution to settle.
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o Carefully filter the supernatant through a pre-weighed, fine-pore filter paper or a syringe
filter (e.g., 0.45 um) to remove all undissolved solid patrticles. It is crucial to avoid any
temperature fluctuations during this step that could alter the solubility.

e Mass Determination:

o Accurately pipette a known volume (e.g., 10 mL) of the clear, saturated filtrate into a pre-
weighed, dry evaporating dish.[4]

o Carefully evaporate the solvent from the filtrate in a drying oven set to a temperature that
will not degrade the dye (e.g., 105-110°C).

o Once the solvent is fully evaporated, cool the evaporating dish containing the dry dye
residue in a desiccator to prevent moisture absorption.

o Weigh the dish with the dry residue on an analytical balance.

o Repeat the drying and weighing process until a constant mass is achieved, ensuring all
solvent has been removed.[4]

» Calculation of Solubility:

o Calculate the mass of the dissolved dye by subtracting the mass of the empty evaporating
dish from the final constant mass of the dish with the residue.

o The solubility is then expressed in grams per liter (g/L) by scaling the mass of the residue
to the initial volume of the filtrate taken.

Spectrophotometric Method

The spectrophotometric method is an indirect analytical technique that determines the
concentration of a solute in a saturated solution by measuring its absorbance of light at a
specific wavelength. This method is particularly useful for colored compounds like Direct
Brown 115.

3.2.1 Detailed Methodology

o Determination of Maximum Absorbance (Amax):
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o Prepare a dilute, non-saturated solution of Direct Brown 115 in the chosen solvent.

o Scan the solution using a UV-Vis spectrophotometer over a relevant wavelength range
(e.g., 400-700 nm) to identify the wavelength of maximum absorbance (Amax). This
wavelength will be used for all subsequent measurements to ensure maximum sensitivity.

o Preparation of a Calibration Curve:

o Prepare a series of standard solutions of Direct Brown 115 with known concentrations in
the chosen solvent. The concentrations should span a range that is expected to bracket
the concentration of the saturated solution.

o Measure the absorbance of each standard solution at the predetermined Amax.

o Plot a graph of absorbance versus concentration. According to the Beer-Lambert law, this
should yield a linear relationship. The equation of the line (y = mx + ¢, where y is
absorbance and x is concentration) will be used to determine the concentration of the
unknown saturated solution.

e Preparation and Analysis of the Saturated Solution:

o Prepare a saturated solution of Direct Brown 115 in the same manner as described in the
gravimetric method (Section 3.1.1).

o Filter the saturated supernatant to remove undissolved solids.

o Accurately dilute a small, known volume of the clear filtrate with the solvent to a
concentration that falls within the linear range of your calibration curve. A serial dilution
may be necessary.

o Measure the absorbance of the diluted solution at Amax.
» Calculation of Solubility:

o Use the equation from the calibration curve to calculate the concentration of the diluted
solution from its measured absorbance.
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o Account for the dilution factor to determine the original concentration of the saturated
solution. This concentration represents the solubility of Direct Brown 115 in that solvent at
the specified temperature.

Visualized Workflows and Logical Diagrams

The following diagrams, created using the DOT language, illustrate the logical flow of the
experimental protocols for determining the solubility of Direct Brown 115.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1172288?utm_src=pdf-body
https://www.benchchem.com/product/b1172288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Add excess Direct Brown 115 to solvent

Agitate at constant temperature to achieve equilibrium

Separation

Filter to remove undissolved solids

Pipette known volume of clear filtrate

Mass Determination
A

Evaporate solvent in pre-weighed dish

l

Dry to constant mass and weigh residue

Calculation

Calculate mass of residue and determine solubility (g/L)

Click to download full resolution via product page

Caption: Workflow for the Gravimetric Method of solubility determination.
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Caption: Workflow for the Spectrophotometric Method of solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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